Cas no 1078627-30-1 ((2S)-2-aminonon-8-enoic acid;hydrochloride)

• Product Name: (2S)-2-aminonon-8-enoic acid;hydrochloride
• CAS No: 1078627-30-1
• MF: C₉H₁₈ClNO₂
• MW: 207.69772195816
• MDL: MFCD30723868
• CID: 4679321
• PubChem ID: 86631790
• Update Time: 2025-10-29

(2S)-2-aminonon-8-enoic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-aminonon-8-enoic acid hydrochloride
• (2S)-2-Amino-8-nonenoic acid.HCl
• (2S)-2-Aminonon-8-enoic acid HCl
• (2S)-2-aminonon-8-enoic acid;hydrochloride
• (S)-2-aminonon-8-enoicacidhydrochloride
• MFCD30723868
• (2S)-2-AMINONON-8-ENOIC ACID HYDROCHLORIDE
• OMKXKHQRAFCRGI-QRPNPIFTSA-N
• CS-0162412
• D96783
• BS-48898
• 1078627-30-1
• DS-018191
• SCHEMBL2888884

• MDL： MFCD30723868
• Inchi： 1S/C9H17NO2.ClH/c1-2-3-4-5-6-7-8(10)9(11)12;/h2,8H,1,3-7,10H2,(H,11,12);1H/t8-;/m0./s1
• InChI Key： OMKXKHQRAFCRGI-QRPNPIFTSA-N
• SMILES： Cl.OC([C@H](CCCCCC=C)N)=O

Computed Properties

• Exact Mass: 207.1026065 g/mol
• Monoisotopic Mass: 207.1026065 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 146
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• Molecular Weight: 207.70

Additional information on (2S)-2-aminonon-8-enoic acid;hydrochloride

Introduction to (2S)-2-aminonon-8-enoic acid;hydrochloride (CAS No. 1078627-30-1)

(2S)-2-aminonon-8-enoic acid;hydrochloride, identified by its CAS number 1078627-30-1, is a significant compound in the field of chemical and pharmaceutical research. This compound, a hydrochloride salt, has garnered attention due to its unique structural properties and potential applications in various biological and chemical processes. The (S)-configuration at the second carbon atom contributes to its distinct stereochemical characteristics, making it a subject of interest for synthetic chemists and biologists alike.

The molecular structure of (2S)-2-aminonon-8-enoic acid;hydrochloride consists of a nonanoic acid backbone with an amine group at the second carbon and a double bond at the eighth carbon. This configuration imparts specific reactivity and binding properties, which are crucial for its potential use in drug development and biochemical studies. The hydrochloride form enhances the solubility of the compound in aqueous solutions, facilitating its use in various experimental protocols.

In recent years, there has been growing interest in the pharmacological properties of (2S)-2-aminonon-8-enoic acid;hydrochloride. Researchers have been exploring its potential as a precursor or intermediate in the synthesis of novel therapeutic agents. The compound's ability to act as a chiral building block makes it particularly valuable in the development of enantiomerically pure drugs, which are often more effective and have fewer side effects than their racemic counterparts.

One of the most compelling aspects of (2S)-2-aminonon-8-enoic acid;hydrochloride is its role in studying enzyme mechanisms and substrate recognition. The amine group and the double bond provide multiple sites for interaction with enzymes, making it a useful tool for investigating catalytic processes. For instance, studies have shown that this compound can interact with various proteases and kinases, potentially influencing their activity and regulation.

The hydrochloride salt form of this compound also offers advantages in terms of stability and handling. Unlike the free acid form, which can be hygroscopic and prone to degradation, the hydrochloride salt is more stable under ambient conditions. This stability is crucial for maintaining the integrity of the compound during storage and transportation, ensuring consistent performance in experimental settings.

Recent advancements in computational chemistry have further highlighted the significance of (2S)-2-aminonon-8-enoic acid;hydrochloride. Molecular modeling studies have revealed detailed insights into its binding interactions with biological targets. These studies suggest that the compound can modulate the activity of certain enzymes by occupying specific binding pockets, thereby altering their function. This information is invaluable for designing targeted therapies against various diseases.

In addition to its pharmacological potential, (2S)-2-aminonon-8-enoic acid;hydrochloride has applications in materials science and industrial chemistry. Its unique structural features make it a candidate for developing novel polymers and coatings with enhanced mechanical properties. Furthermore, the compound's reactivity allows for its use in catalytic processes, where it can serve as a ligand or co-catalyst to improve reaction efficiency.

The synthesis of (2S)-2-aminonon-8-enoic acid;hydrochloride represents another area of active research. Chemists have developed several synthetic routes to produce this compound with high enantiomeric purity. These methods often involve asymmetric hydrogenation or enzymatic resolution techniques, which are critical for obtaining the (S)-configuration at the second carbon atom. The availability of efficient synthetic pathways has made this compound more accessible for research purposes.

The biological activity of (2S)-2-aminonon-8-enoic acid;hydrochloride has been studied in various model systems. In vitro experiments have demonstrated its ability to inhibit certain enzymes involved in inflammatory pathways, suggesting potential therapeutic benefits in treating inflammatory diseases. Additionally, animal models have shown that this compound can modulate neurotransmitter levels, indicating its relevance in neurological research.

The future prospects of (2S)-2-aminonon-8-enoic acid;hydrochloride are promising, with ongoing research exploring new applications and refining existing knowledge. As our understanding of biological systems continues to expand, this compound is likely to play an increasingly important role in drug discovery and biochemical research. Its unique properties make it a versatile tool for scientists working across multiple disciplines.